N'-[(2-methylphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide

• IUPAC Name: N'-[(2-methylphenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H23N3O4S2/c1-14-6-2-3-7-15(14)12-20-18(23)19(24)21-13-16-8-4-10-22(16)28(25,26)17-9-5-11-27-17/h2-3,5-7,9,11,16H,4,8,10,12-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key: WKVZNWQAICHIQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H23N3O4S2
• Molecular Weight: 421.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amide group, a thiophene group, and a pyrrolidine group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, each targeting a specific functional group. For instance, the thiophene group could potentially be synthesized through a Paal-Knorr synthesis or similar methods.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the amide group might participate in condensation reactions, while the thiophene group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.